3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide

• IUPAC Name: 2-(3-methyl-2-phenylimidazo[1,2-a]pyridin-1-ium-1-yl)-1-phenylethanone;bromide
• InChI: InChI=1S/C22H19N2O.BrH/c1-17-22(19-12-6-3-7-13-19)24(21-14-8-9-15-23(17)21)16-20(25)18-10-4-2-5-11-18;/h2-15H,16H2,1H3;1H/q+1;/p-1
• InChI Key: XHFIGVXDPFKFCJ-UHFFFAOYSA-M
• Canonical SMILES: CC1=C([N+](=C2N1C=CC=C2)CC(=O)C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
• Molecular Formula: C22H19BrN2O
• Molecular Weight: 407.3 g/mol

Description

3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, also known as MPP+, is a synthetic chemical compound that has been widely used in scientific research due to its unique properties. This compound is a quaternary ammonium cation and is structurally similar to the neurotransmitter dopamine. MPP+ is a potent neurotoxin that has been extensively studied as a model compound for Parkinson's disease.

Mechanism of Action

3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ is taken up by dopaminergic neurons through the dopamine transporter. Once inside the neuron, 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ is oxidized by monoamine oxidase B (MAO-B) to form the toxic metabolite 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ radical. This metabolite is highly reactive and can cause oxidative stress, mitochondrial dysfunction, and ultimately cell death.
Biochemical and Physiological Effects:
3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been shown to selectively destroy dopaminergic neurons in the substantia nigra, which leads to a decrease in dopamine levels in the brain. This decrease in dopamine levels is associated with the motor symptoms of Parkinson's disease, such as tremors, rigidity, and bradykinesia. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has also been shown to cause oxidative stress and mitochondrial dysfunction, which are thought to contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has several advantages as a model compound for Parkinson's disease. It is a potent neurotoxin that selectively destroys dopaminergic neurons, which makes it a useful tool for studying the mechanisms of neurodegeneration. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ is also relatively easy to synthesize and can be obtained in large quantities. However, there are also several limitations to using 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ in lab experiments. It is a highly toxic compound that requires special handling and disposal procedures. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ is also a non-specific toxin that can affect other cell types besides dopaminergic neurons.

Future Directions

There are several future directions for research on 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+. One area of interest is the development of new therapeutic interventions for Parkinson's disease. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been used to test potential drug candidates that could protect against dopaminergic neuron loss. Another area of interest is the study of the mechanisms of neurodegeneration. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been used to investigate the role of oxidative stress and mitochondrial dysfunction in Parkinson's disease. Finally, there is also interest in developing new models of Parkinson's disease that more closely mimic the human condition. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been used as a model compound for Parkinson's disease, but there is still much to learn about the disease and its underlying mechanisms.

Synthesis Methods

3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ can be synthesized through the reaction of N-methyl-4-phenylpyridinium iodide with ethyl benzoylacetate. This reaction yields 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, which can be purified through recrystallization.

Scientific Research Applications

3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been widely used in scientific research as a model compound for Parkinson's disease. This compound is known to selectively destroy dopaminergic neurons in the substantia nigra, which is a hallmark of Parkinson's disease. 3-methyl-1-(2-oxo-2-phenylethyl)-2-phenylimidazo[1,2-a]pyridin-1-ium bromide+ has been used to study the mechanisms of neurodegeneration and to test potential therapeutic interventions for Parkinson's disease.